Cas no 5857-49-8 (5-Methylimidazo1,2-apyridine Hydrochloride)

• Product Name: 5-Methylimidazo1,2-apyridine Hydrochloride
• CAS No: 5857-49-8
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• MDL: MFCD09475894
• CID: 856832
• PubChem ID: 44118582
• Update Time: 2025-06-13

5-Methylimidazo1,2-apyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methylimidazo[1,2-a]pyridine hydrochloride
• 5-METHYLIMIDAZO[1,2-A]PYRIDINE, HCL
• AG-A-86589
• AG-G-07398
• ANW-41956
• CTK6C1920
• MolPort-001-758-286
• OR11553
• 5-Methylimidazo[1,2-a]pyridine HCl
• DTXSID10656895
• 5-Methylimidazo[1,2-a]pyridinehydrochloride
• G10005
• 5-methylimidazo[1,2-a]pyridine;hydrochloride
• BS-23404
• EN300-253614
• CS-0453865
• 5-Methylimidazo[1,2-a]pyridine--hydrogen chloride (1/1)
• AKOS015892412
• MFCD09475894
• 5857-49-8
• 5-Methylimidazo1,2-apyridine Hydrochloride

• MDL： MFCD09475894
• Inchi： 1S/C8H8N2.ClH/c1-7-3-2-4-8-9-5-6-10(7)8;/h2-6H,1H3;1H
• InChI Key： IVJSCBJKEPHBEH-UHFFFAOYSA-N
• SMILES： Cl.N12C=CN=C1C=CC=C2C

Computed Properties

• Exact Mass: 168.04500
• Monoisotopic Mass: 168.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3A^2

Experimental Properties

• PSA: 17.30000
• LogP: 2.44470

Additional information on 5-Methylimidazo1,2-apyridine Hydrochloride

Research Brief on 5-Methylimidazo1,2-apyridine Hydrochloride (CAS: 5857-49-8): Recent Advances and Applications

5-Methylimidazo1,2-apyridine Hydrochloride (CAS: 5857-49-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthesis methods, and therapeutic applications.

Recent literature indicates that 5-Methylimidazo1,2-apyridine Hydrochloride has been extensively studied for its role in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of this compound make it a promising scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific kinases involved in tumor proliferation, with IC50 values in the nanomolar range.

In addition to its applications in oncology, 5-Methylimidazo1,2-apyridine Hydrochloride has shown potential in neurological research. A preclinical study conducted by researchers at the University of Cambridge revealed its ability to cross the blood-brain barrier and modulate neurotransmitter systems, suggesting possible applications in treating neurodegenerative disorders such as Alzheimer's disease. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's stability and bioavailability in neural tissues.

The synthesis of 5-Methylimidazo1,2-apyridine Hydrochloride has also seen advancements in recent years. A 2022 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and reduces environmental impact. The new method employs green chemistry principles, such as catalytic hydrogenation and solvent-free reactions, which align with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of 5-Methylimidazo1,2-apyridine Hydrochloride. Issues such as metabolic stability and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are essential to accelerate the development of derivatives with improved pharmacokinetic profiles.

In conclusion, 5-Methylimidazo1,2-apyridine Hydrochloride (CAS: 5857-49-8) represents a versatile compound with broad applications in drug discovery and development. Its unique chemical properties and biological activities make it a valuable tool for researchers aiming to tackle complex diseases. Future research should focus on optimizing its therapeutic potential while addressing the challenges associated with its clinical use.